Cas no 89581-68-0 (2,4(1H,3H)-Pyrimidinedione,1-(2-chloroacetyl)-)

2,4(1H,3H)-Pyrimidinedione,1-(2-chloroacetyl)- structure
89581-68-0 structure
Product Name:2,4(1H,3H)-Pyrimidinedione,1-(2-chloroacetyl)-
CAS No:89581-68-0
MF:C6H5ClN2O3
MW:188.56850028038
CID:712017
PubChem ID:45080860
Update Time:2025-04-19

2,4(1H,3H)-Pyrimidinedione,1-(2-chloroacetyl)- Chemical and Physical Properties

Names and Identifiers

    • 2,4(1H,3H)-Pyrimidinedione,1-(2-chloroacetyl)-
    • 1-(2-chloroacetyl)pyrimidine-2,4-dione
    • 2,4(1H,3H)-Pyrimidinedione, 1-(chloroacetyl)- (9CI)
    • 1-(2-Chloroacetyl)pyrimidine-2,4(1H,3H)-dione
    • 89581-68-0
    • DTXSID40664145
    • 1-(Chloroacetyl)pyrimidine-2,4(1H,3H)-dione
    • Inchi: 1S/C6H5ClN2O3/c7-3-5(11)9-2-1-4(10)8-6(9)12/h1-2H,3H2,(H,8,10,12)
    • InChI Key: OOKLPYPAWMWHQR-UHFFFAOYSA-N
    • SMILES: ClCC(N1C=CC(NC1=O)=O)=O

Computed Properties

  • Exact Mass: 187.9988697g/mol
  • Monoisotopic Mass: 187.9988697g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -0.4
  • Topological Polar Surface Area: 66.5Ų
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